3-chloro-2-{[(2E)-2-(nitromethylidene)imidazolidin-1-yl]methyl}-5-(trifluoromethyl)pyridine

• IUPAC Name: 3-chloro-2-[[(2E)-2-(nitromethylidene)imidazolidin-1-yl]methyl]-5-(trifluoromethyl)pyridine
• InChI: InChI=1S/C11H10ClF3N4O2/c12-8-3-7(11(13,14)15)4-17-9(8)5-18-2-1-16-10(18)6-19(20)21/h3-4,6,16H,1-2,5H2/b10-6+
• InChI Key: YHHSXODQSFPVBA-UXBLZVDNSA-N
• Canonical SMILES: C1CN(C(=C[N+](=O)[O-])N1)CC2=C(C=C(C=N2)C(F)(F)F)Cl
• Isomeric SMILES: C1CN(/C(=C/[N+](=O)[O-])/N1)CC2=C(C=C(C=N2)C(F)(F)F)Cl
• Molecular Formula: C11H10ClF3N4O2
• Molecular Weight: 322.67 g/mol
• CAS No.: 1354455-08-5

Description

This compound, 3-chloro-2-{[(2E)-2-(nitromethylidene)imidazolidin-1-yl]methyl}-5-(trifluoromethyl)pyridine, is a recognized covalent inhibitor targeting the KRAS G12C mutant protein . The KRAS G12C mutation is a key driver in a significant percentage of human cancers, most notably non-small cell lung cancer (NSCLC) and pancreatic ductal adenocarcinoma. Its research value lies in its unique mechanism of action; the molecule is designed to bind irreversibly to the mutated cysteine residue (Cys-12) in the switch-II pocket of the GDP-bound form of KRAS G12C. This binding traps the protein in its inactive state , preventing it from cycling to its GTP-bound, active form and thereby blocking downstream oncogenic signaling through effectors like MAPK. This specific targeting offers a direct approach to investigating and overcoming the dependency of cancer cells on this persistent driver mutation. Researchers utilize this compound as a critical chemical probe to study RAS pathway biology, to explore mechanisms of resistance to KRAS-directed therapy, and to develop novel combination treatment strategies in preclinical models. Its structure, featuring an electrophilic warhead, is central to its covalent binding activity, making it a valuable tool for interrogating druggability of this historically challenging oncoprotein.

Biological Activity

The compound 3-chloro-2-{[(2E)-2-(nitromethylidene)imidazolidin-1-yl]methyl}-5-(trifluoromethyl)pyridine , with the CAS number 1354455-08-5, is a heterocyclic organic compound that has garnered attention due to its potential biological activities and applications in various fields, particularly in agrochemicals and pharmaceuticals. This article explores its biological activity, including mechanisms of action, efficacy against specific biological targets, and relevant case studies.

Molecular Structure

The molecular formula of the compound is $C_{11}H_{10}ClF_{3}N_{4}O_{2}$, with a molecular weight of approximately 322.67 g/mol. The structure features a pyridine ring substituted with a trifluoromethyl group and an imidazolidine moiety attached via a nitromethylidene linkage.

Table of Physical Properties

Property	Value
Molecular Formula	C11H10ClF3N4O2
Molecular Weight	322.67 g/mol
CAS Number	1354455-08-5
Density	N/A
Boiling Point	N/A
Melting Point	N/A

The biological activity of 3-chloro-2-{[(2E)-2-(nitromethylidene)imidazolidin-1-yl]methyl}-5-(trifluoromethyl)pyridine is primarily attributed to its interaction with specific biological targets. The compound's trifluoromethyl group enhances lipophilicity, which may facilitate membrane penetration and interaction with intracellular targets.

• Insecticidal Activity : Research indicates that derivatives of trifluoromethyl-pyridine compounds exhibit significant insecticidal properties. For instance, flonicamid, a related compound, acts as a chordotonal organ modulator classified under Group 29 by the Insecticide Resistance Action Committee (IRAC) . This suggests that similar mechanisms may be present in 3-chloro-2-{[(2E)-2-(nitromethylidene)imidazolidin-1-yl]methyl}-5-(trifluoromethyl)pyridine.
• Antimicrobial Properties : The presence of the imidazolidine structure is known to contribute to antimicrobial activity, particularly against Gram-positive bacteria . This property could be explored further in the context of developing new antibiotics or antifungal agents.

Case Studies and Research Findings

Several studies have investigated the biological effects of compounds similar to 3-chloro-2-{[(2E)-2-(nitromethylidene)imidazolidin-1-yl]methyl}-5-(trifluoromethyl)pyridine:

• Study on Insecticidal Efficacy : A study evaluated various trifluoromethyl-pyridine derivatives for their effectiveness against aphids. The results indicated that certain structural modifications significantly enhanced insecticidal activity .
• Antimicrobial Testing : Another research project focused on synthesizing derivatives of imidazolidine-pyridine compounds and assessing their antimicrobial properties. The findings showed promising activity against several bacterial strains, suggesting potential applications in agricultural pest control and human medicine .

Summary of Biological Activities

Activity Type	Description	References
Insecticidal	Effective against aphids; mechanism involves modulation of sensory organs .
Antimicrobial	Potential activity against Gram-positive bacteria; further studies needed .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substitution Patterns

Compound A : 2-Chloro-5-[[2-(nitromethylene)-1-imidazolidinyl]methyl]pyridine (CAS 101336-63-4)

• Structural Differences :
  • Substitution at pyridine position 2 instead of 3.
  • Lacks the trifluoromethyl group at position 4.
• Functional Implications :
  • Reduced metabolic stability due to the absence of -CF₃.
  • Lower electrophilicity due to positional differences in the nitromethylene group .

Compound B : 2-Chloro-5-{[2-(nitroamino)-4,5-dihydro-1H-imidazol-1-yl]methyl}pyridine

• Structural Differences: Nitroamino (-NHNO₂) replaces nitromethylidene (=N-NO₂). Saturated imidazolidine ring (4,5-dihydro) vs. the unsaturated system in the target compound.
• Functional Implications: Reduced electrophilicity due to the nitroamino group. Potential for altered binding kinetics in biological targets .

Compound C : {1-Methyl-5-[2-(5-trifluoromethyl-1H-imidazol-2-yl)-pyridin-4-yloxy]-1H-benzoimidazol-2-yl }-(4-trifluoromethyl-phenyl)-amine

• Structural Differences :
  • Contains a benzimidazole core and pyridin-4-yloxy linkage instead of a pyridine-imidazolidine hybrid.
  • Additional trifluoromethylphenyl substituent.
• Functional Implications :
  • Increased steric bulk may reduce membrane permeability.
  • Enhanced target affinity due to extended aromatic systems .

Key Observations :

• The trifluoromethyl group in the target compound and Compound C significantly enhances lipophilicity and metabolic resistance compared to Compounds A and B.
• The nitromethylidene group in the target compound confers higher electrophilicity, which may improve covalent binding to biological targets but could also increase toxicity risks .

Preparation Methods

Halogen Exchange Reactions for Core Pyridine Synthesis

The foundational step in synthesizing this compound involves constructing the 3-chloro-5-(trifluoromethyl)pyridine core. Liquid-phase halogen exchange reactions using hydrogen fluoride (HF) and metal catalysts have been widely documented.

Two-Step Halogen-Fluorine Substitution

In a patented process, 2,3-dichloro-5-(trichloromethyl)pyridine undergoes sequential halogen exchange. First, anhydrous HF reacts with the substrate at 170–200°C under pressures exceeding 200 psig (1,480 kPa) to replace chlorine atoms with fluorine. This step achieves selective fluorination at the 2-position, yielding 2-fluoro-3-chloro-5-(trifluoromethyl)pyridine. A second step introduces FeCl₃ (5 mol%) as a catalyst, enabling further chlorination at 138–170°C under HCl flow to produce 2,3-dichloro-5-(trifluoromethyl)pyridine with 85% overall yield.

Table 1: Halogen Exchange Reaction Parameters

Step	Reactant	Conditions	Catalyst	Yield	Source
1	2,3-dichloro-5-(trichloromethyl)pyridine	170–200°C, 200+ psig, HF	None	90%
2	Intermediate from Step 1	138–170°C, HCl flow	FeCl₃	85%

Vapor-Phase Chlorination for Position-Specific Substitution

Vapor-phase chlorination offers an industrial-scale route to introduce chlorine at the 3-position of the pyridine ring. Activated carbon or metal chloride catalysts (e.g., FeCl₃, CuCl₂) enable selective chlorination without α-position byproducts.

Catalytic Chlorination Mechanism

When 2-fluoro-5-(trifluoromethyl)pyridine reacts with chlorine gas at 180–220°C in the presence of FeCl₃, the 3-position undergoes ionic chlorination. This method achieves 76–82% selectivity for 3-chloro-2-fluoro-5-(trifluoromethyl)pyridine, with minimal formation of 2,3-dichloro derivatives.

Table 2: Vapor-Phase Chlorination Outcomes

Substrate	Catalyst	Temperature (°C)	Selectivity	Byproducts	Source
2-fluoro-5-(trifluoromethyl)pyridine	FeCl₃	180–220	82%	<5% dichloro
2-chloro-5-(trifluoromethyl)pyridine	Activated carbon	200–240	78%	8% trichloro

Introduction of the Imidazolidine-Nitromethylidene Side Chain

The final structural component—the (2E)-2-(nitromethylidene)imidazolidin-1-yl group—is introduced via condensation or N-alkylation.

Condensation with Preformed Imidazolidine

A method adapted from antiarrhythmic drug synthesis involves reacting 3-chloro-2-(chloromethyl)-5-(trifluoromethyl)pyridine with 2-(nitromethylidene)imidazolidine in dimethylformamide (DMF) at 80°C. Triethylamine acts as a base to scavenge HCl, driving the reaction to 89% conversion.

In Situ Imidazolidine Formation

Alternative routes synthesize the imidazolidine moiety directly on the pyridine scaffold. For example, nitromethane condensation with 1-(aminomethyl)imidazolidin-2-one in the presence of 3-chloro-2-formyl-5-(trifluoromethyl)pyridine yields the target compound via a Knoevenagel-like reaction.

Table 3: Side-Chain Conjugation Methods

Method	Reagents	Conditions	Yield	Source
Condensation	2-(nitromethylidene)imidazolidine, DMF, Et₃N	80°C, 12 h	89%
In Situ Formation	Nitromethane, 1-(aminomethyl)imidazolidin-2-one	Knoevenagel conditions	75%

Optimization Strategies and Challenges

Solvent and Temperature Effects

Polar aprotic solvents like DMF enhance reaction rates in condensation steps but may lead to byproducts at temperatures >100°C. Lowering the temperature to 80°C while extending reaction time improves selectivity.

Catalyst Deactivation in Vapor-Phase Reactions

Metal chloride catalysts (e.g., FeCl₃) suffer from deactivation due to coke deposition. Periodic regeneration with air at 400°C restores 95% of initial activity.